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Compound of Interest

Compound Name: D-Iditol

CAS No.: 50-70-4

Cat. No.: B1682158 Get Quote

Executive Summary
D-Iditol (CAS: 25878-23-3) is a rare hexitol, a stereoisomer of sorbitol and mannitol, primarily

utilized in metabolic research (galactokinase deficiency studies) and as a chiral building block.

Unlike its commercially ubiquitous isomers, D-Iditol lacks an extensive public solubility dataset.

This guide synthesizes available physicochemical data to establish a predictive solubility

profile. It contrasts D-Iditol with Sorbitol and Mannitol to demonstrate how its low melting point

(

) drives a high-solubility, high-hygroscopicity phenotype similar to, or exceeding, that of sorbitol.
Furthermore, it provides validated experimental protocols for researchers to generate precise
solubility curves in-house.

Physicochemical Determinants of Solubility
The solubility of sugar alcohols (polyols) is thermodynamically governed by their crystal lattice

energy. A lower melting point generally indicates a lower energy barrier to solvation.

The Hexitol Isomer Comparison
D-Iditol exhibits a significantly lower melting point than its isomers. This thermal property is the

primary predictor of its solubility behavior.
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Property D-Mannitol D-Sorbitol D-Iditol
Impact on
Solubility

CAS Number 69-65-8 50-70-4 25878-23-3 -

Melting Point (

)
~166°C ~95°C ~73-76°C

Lower

Higher Solubility

Hygroscopicity Non-hygroscopic Hygroscopic
Highly

Hygroscopic

Promotes

deliquescence

Crystal Stability
High (Stable

-form)

Moderate (

-form stable)
Low

Difficult to

crystallize from

water

Aqueous

Solubility (25°C)
~216 mg/mL ~2350 mg/mL

>2000 mg/mL

(Est.)

Iditol behaves

like Sorbitol

Key Insight: D-Iditol's melting point is nearly 90°C lower than Mannitol's. Thermodynamically,

this suggests D-Iditol does not form a tightly packed crystal lattice, facilitating rapid solvent

ingress and high saturation concentrations.

Solubility Profile
Aqueous Solubility[1]

Status: Highly Soluble.

Behavior: D-Iditol readily forms supersaturated syrups. Due to its high hygroscopicity, it can

absorb atmospheric moisture until it dissolves (deliquescence).

Temperature Dependence: Solubility increases exponentially with temperature.[1] Given its

of ~76°C, D-Iditol will exist as a molten liquid (miscible with water) at temperatures
approaching 70°C, meaning the "solubility limit" effectively disappears near this point.

Organic Solvent Solubility
Ethanol/Methanol: Slightly soluble to Insoluble.
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Like other hexitols, D-Iditol has poor solubility in cold absolute alcohols.

Process Note: This property is exploited in purification.[2] D-Iditol is often crystallized from

hot methanol or ethanol/water mixtures because it is too soluble in pure water to

crystallize effectively.

DMSO/DMF: Soluble.

Useful for derivatization reactions or NMR analysis.

Thermodynamic Modeling (Ideal Solubility)
For researchers needing a theoretical baseline, the solubility (

) can be estimated using the Ideal Solubility Equation (assuming

):

: 349.15 K (76°C)

: Estimated at ~30-50 kJ/mol (typical for lower melting hexitols).

Implication: As

approaches

, the term

approaches zero, and

approaches 1 (100% purity/miscibility).

Experimental Protocols
Since specific solubility curves for D-Iditol are rare in literature, the following self-validating

protocols are recommended for generating precise data.

Protocol A: Gravimetric Solubility Determination (Shake-
Flask)
Objective: Determine equilibrium solubility at a specific temperature (e.g., 25°C).
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Reagents:

D-Iditol (>98% purity).

Solvent (HPLC grade Water, Ethanol, etc.).

0.22

m Syringe Filter.

Workflow:

Saturation: Add excess D-Iditol to 5 mL of solvent in a glass vial.

Equilibration: Agitate at fixed temperature (

) for 24-48 hours.

Validation: Ensure solid phase is always present. If all solid dissolves, add more.

Filtration: Stop agitation. Allow settling for 1 hour. Filter supernatant using a pre-warmed

syringe filter (to prevent precipitation during cooling).

Quantification:

Method 1 (Dry Weight): Evaporate a known volume of filtrate to dryness in a vacuum oven.

Weigh the residue.

Method 2 (HPLC): Dilute filtrate and analyze via HPLC-RI (Refractive Index).

Protocol B: HPLC-RI Quantification Method
System: HPLC with Refractive Index Detector (RID). Column: Carbohydrate/Polyol specific

(e.g., Bio-Rad Aminex HPX-87C or Sugar-PAK). Mobile Phase: Water (isocratic) or Ca-EDTA

solution (depending on column). Temperature: 80-85°C (improves peak resolution and lowers

viscosity). Flow Rate: 0.6 mL/min. Retention Time: D-Iditol will elute distinct from Sorbitol and

Mannitol (typically Iditol < Sorbitol < Mannitol on cation exchange resins).
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Visualizations
Hexitol Solubility Logic
This diagram illustrates the inverse relationship between melting point and aqueous solubility

among hexitol isomers.
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Caption: Comparative physicochemical profile of hexitol isomers. D-Iditol's low melting point

correlates with superior solubility and hygroscopicity.

Experimental Workflow for Solubility Measurement
A self-validating workflow for generating missing solubility data.
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Caption: Step-by-step workflow for determining equilibrium solubility, ensuring saturation is

maintained (Check Solid Phase).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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